ethyl 5-(4-methoxyphenyl)-3-oxo-7-phenyl-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate

• IUPAC Name: ethyl 5-(4-methoxyphenyl)-3-oxo-7-phenyl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
• InChI: InChI=1S/C22H20N2O4S/c1-3-28-21(26)18-19(14-7-5-4-6-8-14)23-22-24(17(25)13-29-22)20(18)15-9-11-16(27-2)12-10-15/h4-12,20H,3,13H2,1-2H3
• InChI Key: YUPMIBDYSBYXIO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C2N(C1C3=CC=C(C=C3)OC)C(=O)CS2)C4=CC=CC=C4
• Molecular Formula: C22H20N2O4S
• Molecular Weight: 408.5 g/mol

Description

The compound “ethyl 5-(4-methoxyphenyl)-3-oxo-7-phenyl-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate” is a chemical compound with a complex structure. It belongs to a class of compounds known as thiazolopyrimidines. Thiazolopyrimidines are known for their wide range of biological activities.

Synthesis Analysis

The synthesis of thiazolopyrimidines involves various chemical reactions. For instance, one method involves the cyclization of 3,4-dihydropyrimidine-2-thiones with dielectrophilic building blocks. Another method involves the reduction of 2-(arylhydrazinylidene)[1,3]thiazolo[3,2-a]pyrimidinones with NaBH4 in the presence of V2O5.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the linear formula C18H20N2O4S. The molecular weight of the compound is 360.435.

Chemical Reactions Analysis

Thiazolopyrimidines can undergo various chemical reactions. For example, they can be reduced to form triazolopyrimidines. The mechanism of this reaction involves a transition cage structure.

Future Directions

Thiazolopyrimidines, including “ethyl 5-(4-methoxyphenyl)-3-oxo-7-phenyl-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate”, are a promising class of compounds for the development of new medicines due to their wide range of biological activities. Future research could focus on further elucidating the biological activities of this compound and developing methods for its large-scale synthesis.